![molecular formula C21H14N2O5 B2555372 N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)-1,3-benzodioxole-5-carboxamide CAS No. 851411-52-4](/img/structure/B2555372.png)
N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)-1,3-benzodioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)-1,3-benzodioxole-5-carboxamide, also known as MOC-BD, is a synthetic compound that has been studied for its potential therapeutic properties.
Scientific Research Applications
- The compound’s unique structure suggests potential antimicrobial activity. Researchers have investigated its effects against bacteria, fungi, and other microorganisms. Preliminary studies indicate that it may inhibit microbial growth, making it a candidate for novel antibiotics or antifungal agents .
- The chromeno-pyridine and benzodioxole scaffolds are intriguing for cancer research. Scientists have explored derivatives of this compound as potential anticancer agents. Their ability to interfere with cancer cell proliferation, apoptosis, and metastasis warrants further investigation .
- Inflammation plays a crucial role in various diseases. Some studies suggest that this compound could modulate inflammatory pathways. Researchers have examined its impact on cytokines, enzymes, and immune responses. If proven effective, it might contribute to anti-inflammatory therapies .
- Neurodegenerative disorders like Alzheimer’s and Parkinson’s disease require innovative treatments. The compound’s structure hints at possible neuroprotective effects. Researchers have studied its impact on neuronal cells, oxidative stress, and neuroinflammation .
- Viral infections remain a global health concern. Preliminary investigations indicate that derivatives of this compound exhibit antiviral properties. Their potential against specific viruses (e.g., herpes, influenza) merits further exploration .
- The compound’s benzodioxole moiety resembles known enzyme inhibitors. Researchers have explored its interaction with enzymes involved in various biological processes. It may serve as a lead compound for drug development targeting specific enzymes .
- Given its structural features, this compound could impact metabolic pathways. Researchers have investigated its effects on glucose metabolism, lipid regulation, and insulin sensitivity. It might hold promise for managing diabetes and related conditions .
- Beyond specific applications, scientists use this compound as a chemical probe. Its interactions with cellular targets provide insights into biological processes. Medicinal chemists explore modifications to enhance its activity or selectivity .
Antimicrobial Properties
Anticancer Potential
Anti-Inflammatory Effects
Neuroprotective Properties
Antiviral Activity
Enzyme Inhibition
Metabolic Disorders
Chemical Biology and Medicinal Chemistry
properties
IUPAC Name |
N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14N2O5/c1-11-8-17(23-20(24)12-6-7-15-16(9-12)27-10-26-15)22-19-13-4-2-3-5-14(13)28-21(25)18(11)19/h2-9H,10H2,1H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISZHOPWJWFTXGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=O)OC3=CC=CC=C32)NC(=O)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)-1,3-benzodioxole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.